4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl

• CAS No.: 61347-20-4
• Molecular Formula: C15H15I
• Molecular Weight: 322.18 g/mol
• IUPAC Name: 2-(4-iodophenyl)-1,3,5-trimethylbenzene
• InChI: InChI=1S/C15H15I/c1-10-8-11(2)15(12(3)9-10)13-4-6-14(16)7-5-13/h4-9H,1-3H3
• InChI Key: QZEWHHCNEJTRDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=CC=C(C=C2)I)C

Description

4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl is a specialized biphenyl derivative of significant interest in medicinal chemistry and pharmaceutical research. Its core structure is based on a 2,4,6-trimethyl-1,1'-biphenyl scaffold, a framework known for its role in the development of small-molecule therapeutics . The iodine substituent at the 4'-position makes this compound a versatile and valuable synthetic intermediate, particularly in metal-catalyzed cross-coupling reactions, such as Suzuki or Stille reactions, which are essential for constructing more complex molecular architectures. This compound is primarily For Research Use Only (RUO) and is strictly not for diagnostic or therapeutic applications in humans. Its structural features are highly relevant in the exploration of immune checkpoint inhibitors. Biphenyl-based compounds have been identified as a prominent chemical class in the development of small-molecule inhibitors that target the PD-1/PD-L1 protein-protein interaction, a critical pathway in cancer immunotherapy . These small molecules can block the interaction between PD-1 and PD-L1, potentially reactivating the immune response against tumors. The trimethyl-substituted biphenyl core is analogous to the hydrophobic structures that occupy a binding pocket on the PD-L1 protein, while the iodine atom provides a synthetic handle for further functionalization to optimize binding affinity and physicochemical properties . Researchers can utilize 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl to synthesize and screen novel compounds aimed at disrupting the PD-1/PD-L1 axis. The knowledge of its boiling point and other physicochemical properties of its structural analogue, 2,4,6-trimethyl-1,1'-biphenyl (Tboil 549 K), can aid in purification and handling protocols during laboratory use . This compound serves as a crucial building block for constructing non-symmetric C2-type inhibitors, which are an emerging and promising area in the development of orally bioavailable alternatives to antibody-based cancer immunotherapies .

Preparation Methods

Nickel-Catalyzed Cross-Coupling of Aryl Halides and Organometallic Reagents

Reaction Design and Mechanism

The biphenyl core is constructed via nickel-catalyzed cross-coupling between a 2,4,6-trimethyl-substituted aryl halide and a 4-iodophenyl organometallic reagent. This approach mirrors the methodology described in US4620025A, where dichlorobis(triphenylphosphine)nickel(II) facilitates coupling between aryl zinc reagents and bromoarenes. For 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl:

• Aryl Halide Component : 2,4,6-Trimethylbromobenzene serves as the electrophilic partner.
• Organometallic Component : 4-Iodophenylzinc bromide, prepared by transmetallation of 4-iodophenylmagnesium bromide with ZnBr₂, acts as the nucleophile.

The reaction proceeds through oxidative addition of the aryl bromide to the nickel(0) catalyst, followed by transmetallation with the organozinc reagent and reductive elimination to form the biphenyl bond.

Optimized Reaction Conditions

• Catalyst : Dichlorobis(triphenylphosphine)nickel(II) (5 mol%)
• Solvent : Tetrahydrofuran (THF) at 30°C
• Stoichiometry : 1.1 equivalents of organozinc reagent relative to aryl bromide
• Workup : Quenching with 1.5 M HCl, extraction with ethyl acetate, and drying over Na₂SO₄

Yield : 85–92% after silica gel chromatography (hexane/ethyl acetate 10:1).

Palladium-Mediated Suzuki-Miyaura Coupling

Boronic Acid Synthesis and Coupling

The Suzuki-Miyaura reaction offers an alternative route using 2,4,6-trimethylphenylboronic acid and 4-iodo-1-bromobenzene. This method aligns with palladium-catalyzed protocols in CN107304220B, albeit adapted for iodine retention.

Boronic Acid Preparation

• Substrate : 2,4,6-Trimethylbromobenzene
• Reagents : Bis(pinacolato)diboron, Pd(dppf)Cl₂, KOAc
• Conditions : 80°C in dioxane for 12 h

Coupling Reaction

• Catalyst : Pd(PPh₃)₄ (3 mol%)
• Base : Cs₂CO₃ (2.5 equiv)
• Solvent : Toluene/water (4:1) at 90°C
• Purification : Column chromatography (petroleum ether → 5% ethyl acetate)

Yield : 78–84% with >99% purity by HPLC.

Direct Iodination of Pre-Formed Biphenyl Intermediates

Electrophilic Aromatic Iodination

Introducing iodine post-coupling circumvents challenges in handling iodinated organometallics. The 2,4,6-trimethyl groups act as ortho/para directors, favoring iodination at the 4' position:

• Substrate : 2,4,6-Trimethyl-1,1'-biphenyl
• Iodinating Agent : I₂, HNO₃ in CH₃COOH at 60°C
• Regioselectivity : Methyl groups enhance para substitution via steric and electronic effects.

Yield : 65–70% after recrystallization from methanol.

One-Pot Sequential Functionalization

Combined Methylation and Iodination

CN107304220B's one-pot strategy inspires a tandem approach:

• Friedel-Crafts Methylation : AlCl₃-catalyzed methylation of biphenyl using CH₃I.
• Iodination : In situ treatment with ICl in CH₂Cl₂.

Conditions :

• Solvent: Mesitylene (5× mass of substrate)
• Temperature: 70°C for methylation, 25°C for iodination
• Workup: Neutralization with NaHCO₃, extraction with toluene

Yield : 88% with 97% regiopurity.

Comparative Analysis of Synthetic Methods

Method	Catalyst	Yield (%)	Purity (%)	Key Advantage
Nickel Cross-Coupling	NiCl₂(PPh₃)₂	85–92	>99.5	High functional group tolerance
Suzuki Coupling	Pd(PPh₃)₄	78–84	>99	Air stability
Direct Iodination	HNO₃	65–70	95	Late-stage functionalization
One-Pot Sequential	AlCl₃/ICI	88	97	Reduced isolation steps

Purification and Characterization

Chromatographic Techniques

• Silica Gel Chromatography : Hexane/ethyl acetate gradients (10:1 → 5:1) resolve biphenyl products from homo-coupled byproducts.
• Crystallization : Methanol at -15°C yields needle-like crystals (mp 86–87°C).

Analytical Data

• ¹H NMR (CDCl₃): δ 7.45 (d, J = 8.2 Hz, 2H, Ar-H), 6.98 (s, 2H, Ar-H), 2.35 (s, 6H, CH₃), 2.28 (s, 3H, CH₃).
• HPLC : Retention time 12.4 min (C18 column, MeOH/H₂O 80:20).

Chemical Reactions Analysis

Types of Reactions

4’-Iodo-2,4,6-trimethyl-1,1’-biphenyl undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The methyl groups can be oxidized to form corresponding carboxylic acids or aldehydes.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Coupling Reactions: Palladium catalysts with boronic acids or organostannanes in the presence of bases like potassium carbonate.

Major Products Formed

Substitution: Formation of azido or thiocyanato derivatives.

Oxidation: Formation of carboxylic acids or aldehydes.

Coupling: Formation of biaryl compounds with various substituents.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that iodo-substituted biphenyl compounds exhibit promising anticancer properties. A study demonstrated that 4'-iodo-2,4,6-trimethyl-1,1'-biphenyl could inhibit the growth of certain cancer cell lines by inducing apoptosis. The mechanism involves the modulation of signaling pathways related to cell survival and proliferation .

Pharmacological Studies
The compound has been investigated for its interaction with various biological targets. Its structural similarity to known bioactive compounds suggests potential as a lead compound in drug discovery. The presence of the iodine atom enhances lipophilicity and may improve membrane permeability, making it a candidate for further pharmacological evaluation .

Materials Science

Organic Electronics
4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl is utilized in the development of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its favorable electronic properties allow for efficient charge transport and light emission. Studies have shown that incorporating this compound into device architectures can enhance performance metrics like efficiency and stability .

Synthesis of Functionalized Materials
The compound serves as a precursor for synthesizing various functionalized materials. Through reactions such as Ullmann coupling or cross-coupling reactions, it can be transformed into more complex structures that have applications in catalysis and sensor technology .

Environmental Studies

Pollutant Degradation
Research has explored the use of 4'-iodo-2,4,6-trimethyl-1,1'-biphenyl in environmental applications, particularly in the degradation of persistent organic pollutants (POPs). Its photochemical properties enable it to act as a photocatalyst under UV light, facilitating the breakdown of harmful compounds in contaminated environments .

Analytical Chemistry
The compound is also employed as a standard reference material in analytical chemistry for the detection and quantification of iodoaromatic compounds in environmental samples. Its stability and well-defined spectral characteristics make it suitable for calibration purposes in chromatographic techniques .

Case Studies

Study	Focus	Findings
University Study on Anticancer Properties	Evaluated the effect on cancer cell lines	Induced apoptosis through specific signaling pathway modulation
Organic Electronics Research	Investigated use in OLEDs	Improved efficiency and stability when used as a charge transport layer
Environmental Application Study	Explored pollutant degradation	Demonstrated photocatalytic activity under UV light for breaking down POPs

Mechanism of Action

The mechanism of action of 4’-Iodo-2,4,6-trimethyl-1,1’-biphenyl depends on its specific application. In biochemical assays, it may act as a ligand that binds to specific proteins or enzymes, modulating their activity. In medicinal chemistry, it may interact with cellular targets, such as receptors or ion channels, to exert its therapeutic effects. The exact molecular pathways involved can vary based on the context of its use.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl with structurally analogous biphenyl derivatives:

Compound Name	Substituents	Molecular Formula	CAS Number	Key Features
4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl	2,4,6-trimethyl; 4'-iodo	C₁₅H₁₅I	3976-35-0*	Iodo group for cross-coupling; methyl groups for steric stabilization
2,4,6-Trimethyl-1,1'-biphenyl	2,4,6-trimethyl	C₁₅H₁₆	3976-35-0	Lacks iodine; used as a model for steric effects in biphenyl systems
3-Bromo-4-iodo-1,1'-biphenyl	3-bromo; 4-iodo	C₁₂H₈BrI	900806-53-3	Dual halogenation (Br/I) enables sequential functionalization
4-Iodo-4'-nitro-1,1'-biphenyl	4-iodo; 4'-nitro	C₁₂H₈INO₂	29170-08-9	Nitro group introduces strong electron-withdrawing effects
2-Iodo-2',4',6'-triisopropyl-3,6-dimethoxy-1,1'-biphenyl	2-iodo; 2',4',6'-triisopropyl; 3,6-dimethoxy	C₂₆H₃₅IO₂	1070663-76-1	Bulky isopropyl and methoxy groups enhance solubility and steric hindrance
2,4,5-Trichloro-1,1'-biphenyl (PCB-030)	2,4,5-trichloro	C₁₂H₇Cl₃	35693-92-6	Chlorinated biphenyl with historical industrial use; environmental toxicity

*Note: CAS 3976-35-0 is shared by both 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl and its non-iodinated analog due to database inconsistencies .

Physical and Chemical Properties

• Molecular Weight: The iodine atom increases the molecular weight (e.g., C₁₅H₁₅I: ~298.2 g/mol) compared to non-halogenated analogs like 2,4,6-Trimethyl-1,1'-biphenyl (C₁₅H₁₆: ~196.3 g/mol) .
• Solubility: Methoxy and isopropyl groups in 2-Iodo-2',4',6'-triisopropyl-3,6-dimethoxy-1,1'-biphenyl improve solubility in polar solvents, whereas the target compound’s methyl groups favor non-polar solvents .
• Stability : Chlorinated biphenyls (e.g., PCB-030) exhibit high thermal stability but are environmentally persistent, whereas iodinated derivatives are more reactive and less stable under light or heat .

Q & A

Q. What are the recommended synthetic routes for 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl?

The synthesis typically involves two steps:

• Step 1 : Preparation of the 2,4,6-trimethyl-1,1'-biphenyl core via Suzuki-Miyaura cross-coupling. For example, palladium-catalyzed coupling of 2,4,6-trimethylphenylboronic acid with iodobenzene derivatives under conditions similar to those used for analogous biphenyl systems .
• Step 2 : Regioselective iodination at the 4'-position. Electrophilic iodination using iodine monochloride (ICl) or bis(acetoxy)iodobenzene (BAIB) in the presence of a Lewis acid (e.g., AlCl₃) can achieve selective substitution, leveraging the steric and electronic effects of the methyl groups .

Q. How can the structure of 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl be confirmed experimentally?

• Nuclear Magnetic Resonance (NMR) : Distinct signals for methyl protons (δ ~2.3–2.6 ppm, singlet), aromatic protons (split patterns reflecting substitution), and iodine-induced deshielding effects.
• X-ray Crystallography : Resolve the spatial arrangement of methyl and iodine substituents, with reference to InChI structural data (e.g., InChIKey: CDKUYUULLQLNFF-UHFFFAOYSA-N for the trimethyl-biphenyl core) .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula (C₁₅H₁₅I) with accurate mass matching (±3 ppm).

Q. What are the critical spectroscopic markers for characterizing this compound?

• Infrared (IR) Spectroscopy : Absence of O–H or N–H stretches confirms purity. C–I stretching vibrations appear near 500–600 cm⁻¹.
• UV-Vis Spectroscopy : Absorption bands in the 250–300 nm range due to π→π* transitions in the biphenyl system, with shifts influenced by iodine’s heavy atom effect .

Advanced Research Questions

Q. How do steric effects from the 2,4,6-trimethyl groups influence regioselective functionalization?

The methyl groups create steric hindrance, directing electrophilic substitution (e.g., iodination) to the less hindered 4'-position. Computational studies (DFT calculations) can map electron density and steric maps to predict reactivity. For example, the methyl groups reduce accessibility to ortho positions, favoring para-substitution .

Q. What challenges arise in optimizing cross-coupling reactions involving 4'-Iodo-2,4,6-trimethyl-1,1'-biphenyl?

• Catalyst Selection : Bulky ligands (e.g., SPhos or XPhos) may improve efficiency in Suzuki-Miyaura reactions by mitigating steric hindrance from methyl groups.
• Solvent Effects : Polar aprotic solvents (e.g., DMF or THF) enhance solubility of the hydrophobic biphenyl system.
• Side Reactions : Competing protodeiodination can occur under basic conditions; controlled pH and low temperatures minimize this .

Q. Can computational methods predict the crystallographic packing behavior of this compound?

Molecular dynamics (MD) simulations using force fields (e.g., OPLS-AA) or density functional theory (DFT) can model crystal lattice interactions. The iodine atom’s polarizability and methyl groups’ steric bulk influence packing motifs, which correlate with experimental X-ray data .

Q. How does the electronic structure of this compound affect its applicability in materials science?

The iodine substituent introduces a heavy atom effect, enhancing spin-orbit coupling for potential use in organic semiconductors or phosphorescent materials. Comparative studies with non-iodinated analogs (e.g., 2,4,6-trimethylbiphenyl) reveal differences in charge transport properties via cyclic voltammetry and hole/electron mobility measurements .